(E)-2-cyano-3-[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]-N-(1-phenylethyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]-N-(1-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C31H30N4O2/c1-4-17-37-28-15-16-29(22(2)18-28)30-26(21-35(34-30)27-13-9-6-10-14-27)19-25(20-32)31(36)33-23(3)24-11-7-5-8-12-24/h5-16,18-19,21,23H,4,17H2,1-3H3,(H,33,36)/b25-19+
• InChI Key: XKGMULGJXTTXRV-NCELDCMTSA-N
• Canonical SMILES: CCCOC1=CC(=C(C=C1)C2=NN(C=C2C=C(C#N)C(=O)NC(C)C3=CC=CC=C3)C4=CC=CC=C4)C
• Isomeric SMILES: CCCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C(\C#N)/C(=O)NC(C)C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C31H30N4O2
• Molecular Weight: 490.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. The “(E)” in the name indicates that it’s an alkene with the higher priority groups on opposite sides of the double bond. The “cyano” group refers to a carbon-nitrogen triple bond, and “propoxy” refers to a propyl (three-carbon) group attached through an oxygen atom. The “phenyl” groups refer to rings of six carbon atoms, similar to benzene.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the alkene, cyano group, and phenyl groups would all contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the various functional groups. Alkenes can participate in addition reactions, cyano groups can act as nucleophiles, and phenyl groups can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups and overall structure. For example, the compound might have a high boiling point due to the presence of the cyano group.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with a specific protein in the body. Without more information, it’s hard to speculate.

Future Directions

The future directions for research would depend on the properties and potential uses of the compound. It could be interesting to explore its reactivity, or to investigate potential applications in medicine or materials science.